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Compound of Interest

Compound Name: 4-(4-Bromophenylazo)phenol

CAS No.: 3035-94-7

Cat. No.: B1584058

Get Quote

4-(4-Bromophenylazo)phenol, with CAS Number 3035-94-7, is an aromatic azo compound

characterized by a diazo bridge (-N=N-) linking a brominated phenyl ring and a phenolic ring.

Its structure is fundamentally a push-pull system; the electron-donating hydroxyl (-OH) group

and the electron-withdrawing bromo (-Br) substituent, connected by the π-conjugated

azobenzene core, are the primary drivers of its rich chemical and physical properties. This

architecture makes BPP and its derivatives prime candidates for investigation in nonlinear

optics, chromogenic sensing, and medicinal chemistry. This guide will explore the key research

avenues for this compound, moving from its fundamental synthesis to its advanced

applications.

Synthesis and Characterization
The synthesis of BPP is a classic example of electrophilic aromatic substitution, specifically a

diazotization-coupling reaction, which is a robust and high-yielding method for preparing azo

dyes.

Synthesis Pathway
The reaction proceeds in two distinct, temperature-sensitive stages:
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Diazotization of 4-Bromoaniline: 4-Bromoaniline is treated with a source of nitrous acid

(HNO₂), typically generated in situ from sodium nitrite and a strong mineral acid like

hydrochloric acid. This reaction must be conducted at low temperatures (0–5 °C) to prevent

the highly unstable diazonium salt from decomposing.[1]

Azo Coupling with Phenol: The resulting 4-bromobenzenediazonium salt, a weak

electrophile, is then introduced to an activated aromatic compound, phenol. The reaction is

performed under alkaline conditions, which deprotonates the phenol to the more strongly

activating phenoxide ion, facilitating the electrophilic attack at the para-position to yield the

final azo dye.[1]
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Caption: General workflow for the synthesis of 4-(4-Bromophenylazo)phenol.

Structural Characterization
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Confirmation of the synthesized BPP structure is achieved through a standard suite of

analytical techniques. The data presented below are representative values reported in the

literature.

Technique Parameter
Observed

Value/Characteristic
Reference

Melting Point Range 171-173 °C [1]

FT-IR (KBr) Wavenumber (cm⁻¹)
~3388 (O-H stretch),

~1632 (N=N stretch)
[1]

¹H NMR (300 MHz,

CDCl₃)

Chemical Shift (δ,

ppm)

7.85 (d, 2H), 7.73 (d,

2H), 7.61 (d, 2H), 6.93

(d, 2H), 5.34 (s, 1H,

OH)

[1]

¹³C NMR (75 MHz,

CDCl₃)

Chemical Shift (δ,

ppm)

157.8, 150.4, 145.7,

131.1, 124.9, 123.7,

114.4, 94.5

[1]

Molecular Formula - C₁₂H₉BrN₂O [2]

Molecular Weight g/mol 277.12 [2]

Key Research Applications
The unique electronic and structural features of BPP make it a subject of research in several

advanced fields.

Nonlinear Optical (NLO) Materials
Azo dyes are renowned for their significant third-order nonlinear optical properties, which are

crucial for applications in optical switching, data storage, and optical limiting.[2] The NLO

response in molecules like BPP originates from the delocalized π-electron system that extends

from the electron-donating hydroxyl group to the electron-accepting bromo group.

Causality: When an intense laser beam passes through the material, the large, delocalized

electron cloud can be easily polarized, leading to a change in the refractive index and
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absorption coefficient of the material.[3] This is a key characteristic for all-optical switching

devices.[4][5] The Z-scan technique is a standard method to measure the nonlinear refractive

index (n₂) and nonlinear absorption coefficient (β).[3][6]
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Caption: Structure-property relationship for NLO activity in BPP.

Antimicrobial and Antifungal Agents
Phenolic compounds are well-established antimicrobial agents.[7] The presence of both a

phenol moiety and a halogen (bromine) atom in BPP suggests potential biological activity.

Brominated phenols, in particular, have demonstrated efficacy against resilient pathogens,

including methicillin-resistant Staphylococcus aureus (MRSA).[8][9]

Mechanism of Action: The antimicrobial effect of phenols is generally attributed to their ability to

disrupt the bacterial cell membrane, leading to increased permeability and leakage of

intracellular components.[10] The lipophilicity imparted by the aromatic rings and the bromine

atom can enhance the molecule's ability to penetrate the lipid-rich bacterial cell wall. Studies on

various phenolic azo dyes have confirmed activity against both Gram-positive and Gram-

negative bacteria, as well as fungal strains like Candida albicans.[11][12]
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Microorganism Compound Type MIC (μg/mL) Reference

Staphylococcus

aureus
Phenolic Azo Dye 62.5 [12]

Escherichia coli Phenolic Azo Dye 62.5 [12]

Salmonella typhi Phenolic Azo Dye 125 [12]

Candida albicans Phenolic Azo Dye 125 [12]

Various Candida

strains
Azo Phenol Derivative Good to excellent [11]

Note: This table presents data for structurally related phenolic azo dyes to indicate the

expected range of activity for BPP.

Chromogenic Chemosensors
The vibrant color of azo dyes and its sensitivity to the chemical environment make them

excellent candidates for colorimetric sensors.[13][14] BPP can function as a sensor for analytes

such as metal ions or for measuring pH.

Sensing Principle: The phenolic -OH group and the nitrogen atoms of the azo bridge can act as

binding sites for metal cations.[1] This coordination event alters the intramolecular charge

transfer characteristics of the molecule, resulting in a shift in the maximum absorption

wavelength (λmax) and a distinct color change visible to the naked eye.[13] Similarly, the

deprotonation of the phenolic hydroxyl group under alkaline conditions causes a bathochromic

(red) shift in the absorption spectrum, allowing BPP to function as a pH indicator.[15]
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Caption: Principle of BPP as a colorimetric chemosensor.

Liquid Crystal Precursors
The rigid, rod-like (calamitic) geometry of BPP is a foundational characteristic for designing

thermotropic liquid crystals. Molecules with this shape can self-organize into ordered phases

(mesophases) that are intermediate between a crystalline solid and an isotropic liquid.

Design Rationale: While BPP itself may not be mesogenic, it serves as an excellent rigid core.

Through chemical modification, such as the etherification of the phenolic hydroxyl group with

flexible alkyl chains, derivatives of BPP can be synthesized that exhibit nematic or smectic

liquid crystal phases. The azobenzene core provides the necessary structural anisotropy, while

the terminal chains influence the melting and clearing points of the mesophases. These

materials are central to technologies like liquid crystal displays (LCDs).[16]
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Experimental Protocols
The following protocols are detailed to provide a practical framework for the synthesis and

analysis of BPP and its properties.

Protocol: Synthesis of 4-(4-Bromophenylazo)phenol
Materials:

4-bromoaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Phenol

Sodium Hydroxide (NaOH)

Ethyl Acetate

Distilled water

Ice

Procedure:

Diazotization:

In a beaker, dissolve 4-bromoaniline in an aqueous solution of HCl.

Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring.

Slowly add a pre-cooled aqueous solution of NaNO₂ dropwise. Maintain the temperature

below 5 °C throughout the addition.

Continue stirring for 15-20 minutes after the addition is complete. The formation of the

diazonium salt can be confirmed by a positive test with starch-iodide paper (immediate

blue-black color indicates excess nitrous acid).
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Coupling:

In a separate beaker, dissolve phenol in an aqueous solution of NaOH and cool it to 5 °C

in an ice bath.

Slowly add the cold diazonium salt solution to the alkaline phenol solution with vigorous

stirring. A colored precipitate will form immediately.

Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure the

completion of the coupling reaction.

Work-up and Purification:

Filter the crude product using a Büchner funnel and wash the precipitate with cold water to

remove excess salts.

The product can be purified by recrystallization from a suitable solvent like ethanol or ethyl

acetate to yield an orange to brown crystalline solid.[1]

Dry the purified product in a vacuum oven.

Protocol: Evaluation as a Colorimetric Cation Sensor
Materials:

Stock solution of BPP in a suitable solvent (e.g., acetonitrile or ethanol).

Stock solutions of various metal salts (e.g., CuCl₂, Pb(NO₃)₂, FeCl₃) of known concentration.

UV-Vis Spectrophotometer and cuvettes.

Procedure:

Preliminary Screening:

To a series of test tubes, add a fixed volume of the BPP stock solution.

Add an excess of different metal salt solutions to each tube respectively. Include a control

tube with only the BPP solution.
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Observe any color changes against a white background. This provides a qualitative

indication of sensing ability.[13]

Spectrophotometric Titration:

For the ions that produced a color change, perform a titration.

Place a fixed concentration of the BPP solution in a cuvette.

Record the initial UV-Vis absorption spectrum (e.g., from 300-700 nm).

Add incremental aliquots of a specific metal ion solution to the cuvette, mixing well after

each addition.

Record the UV-Vis spectrum after each addition.

Data Analysis:

Plot the change in absorbance at the new λmax against the concentration of the added

metal ion.

This data can be used to determine the binding stoichiometry (e.g., using a Job's plot) and

the binding constant of the BPP-metal complex.[17]

Conclusion and Future Outlook
4-(4-Bromophenylazo)phenol stands as a molecule of significant academic and industrial

interest due to its straightforward synthesis and versatile functionality. The interplay between its

electron-donating and electron-withdrawing groups within a rigid π-conjugated system provides

a robust platform for developing advanced materials. Current research highlights its potential in

nonlinear optics, as an antimicrobial scaffold, and in the design of chromogenic sensors.

Future research should focus on obtaining specific quantitative data for BPP in these

applications, such as determining its first hyperpolarizability (β) for NLO applications and

establishing a comprehensive antimicrobial profile with MIC values against a broader panel of

clinically relevant pathogens. Furthermore, the synthesis of novel derivatives, particularly for

liquid crystal applications and for enhancing selectivity in chemosensing, remains a promising
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and fertile area of investigation. The foundational knowledge outlined in this guide serves as a

validated starting point for such future endeavors.

References
Salisu, A. A., et al. (2009). Calamitic Azobenzene Liquid Crystal Series: Synthesis and

Mesomorphic Properties of 1-Methoxyalkyloxy-4`-(4-phenylazo)acetophenone. Asian Journal

of Materials Science, 1, 22-28. Retrieved from [Link]

Pinto, S., et al. (n.d.). Synthesis and Evaluation of an Azo Dye for the Chromogenic

Detection of Metal Cations. Molbank. Retrieved from [Link]

Rahman, M. Z. A., et al. (2009). Nematic Calamitic Bisazobenzene Liquid Crystal: Synthesis

and Mesomorphic Properties of 1-Methoxybutyloxy-4`-(4- Phenylazo)Azobenzene. Asian

Journal of Applied Sciences, 2, 177-183. Retrieved from [Link]

Ali, S., et al. (2021). Spectral Analysis of Azo Derivatives for their Colorimetric Response to

some Special Metal Ions. The Official Journal of Science & Technology, 1-13. Retrieved from

[Link]

Gupta, S., et al. (2025). Innovative azo-based sensors for colorimetric pH detection in

extreme alkaline and acidic environments: Computational and experimental insights.

ResearchGate. Retrieved from [Link]

Olaleye, S. O., & Bibi, U. (2025). A new azo dye for colorimetric determination of lead(II)

ions. RSC Publishing. Retrieved from [Link]

Hussein, K. A., et al. (n.d.). Synthesis and Nonlinear Optical Studies of a New Azo

Compound Derived from 4-Amino-2,3-Dimethyl-1-Phenyl-3-Pyrazol-5-One. Semantic

Scholar. Retrieved from [Link]

Hussein, K. A., et al. (2023). Synthesis, characterization and nonlinear optical properties of

new azo compound using CW laser beam. ResearchGate. Retrieved from [Link]

Li, X., et al. (n.d.). A STUDY ON THE SECOND-ORDER NONLINEAR OPTICAL

PROPERTIES OF AZO-DYE CHROMOPHORES CONTAINING THE ELECTRON-

ACCEPTOR GROUP. ResearchGate. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://scialert.net/abstract/?doi=ajmskr.2009.22.28
https://www.mdpi.com/1422-8599/2019/3/M1070
https://scialert.net/abstract/?doi=ajasc.2009.177.183
https://biointerfaceresearch.com/wp-content/uploads/2021/09/2095-3046-13-3-631-643.pdf
https://www.researchgate.net/publication/383383011_Innovative_azo-based_sensors_for_colorimetric_pH_detection_in_extreme_alkaline_and_acidic_environments_Computational_and_experimental_insights
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d4ra09876a
https://www.semanticscholar.org/paper/Synthesis-and-Nonlinear-Optical-Studies-of-a-New-Hussein-Sultan/9d54e58f2d5c80e1a1b021d7b1e4c703e1980a3c
https://www.researchgate.net/publication/372079040_Synthesis_characterization_and_nonlinear_optical_properties_of_new_azo_compound_using_CW_laser_beam
https://www.researchgate.net/publication/289352010_A_STUDY_ON_THE_SECOND-ORDER_NONLINEAR_OPTICAL_PROPERTIES_OF_AZO-DYE_CHROMOPHORES_CONTAINING_THE_ELECTRON-ACCEPTOR_GROUP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ismael, S. M. H., et al. (2024). Synthesize of an Azo Compound: Investigation its Optical

Nonlinear Properties and DFT Study. ResearchGate. Retrieved from [Link]

Hussein, K. A., et al. (n.d.). Nonlinear optical properties of Azo compound synthesized via

diazonation reaction using continuous wave laser beams. Semantic Scholar. Retrieved from

[Link]

Wang, Y., et al. (2024). Comprehensive Exploration of Bromophenol Derivatives: Promising

Antibacterial Agents against SA and MRSA. PMC - NIH. Retrieved from [Link]

Căproiu, M. T., et al. (2022). Synthesis, Characterization, DFT Study and Antifungal Activities

of Some Novel 2-(Phenyldiazenyl)phenol Based Azo Dyes. MDPI. Retrieved from [Link]

PubChemLite. (n.d.). 4-(4-bromophenylazo)phenol (C12H9BrN2O). Retrieved January 20,

2026, from [Link]

ResearchGate. (n.d.). Antibacterial and antifungal activities (in µg/ml) of azo compounds and

phenol derivatives against bacterial and yeast species. Retrieved from [Link]

ResearchGate. (n.d.). Antimicrobial activity of brominated phenoxyphenols. Minimal

inhibitory.... Retrieved from [Link]

Hubble, L. J., et al. (2019). Antimicrobial Activity of Naturally Occurring Phenols and

Derivatives Against Biofilm and Planktonic Bacteria. Frontiers in Microbiology. Retrieved from

[Link]

Baashen, M. A., et al. (2021). The crystal structure of 4-(4-bromophenyl)-2-(3-(4-

bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole, C24H16Br2FN3S.

ResearchGate. Retrieved from [Link]

MDPI. (2021). Liquid Crystals Based on the N-Phenylpyridinium Cation—Mesomorphism

and the Effect of the Anion. MDPI. Retrieved from [Link]

University of Baghdad Digital Repository. (2022). Heterocyclic compounds-based liquid

crystals: Synthesis and mesomorphic properties. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.researchgate.net/publication/376332155_Synthesize_of_an_Azo_Compound_Investigation_its_Optical_Nonlinear_Properties_and_DFT_Study
https://www.semanticscholar.org/paper/Nonlinear-optical-properties-of-Azo-compound-via-Hussein-Aljaber/97e682b130a10364d92237937446545199341416
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10889155/
https://www.mdpi.com/1420-3049/27/19/6636
https://www.benchchem.com/product/b1584058/docs?utm_src=pdf-body#introduction-the-significance-of-4-4-bromophenylazo-phenol
https://pubchemlite.com/compound/4-(4-bromophenylazo)phenol_C12H9BrN2O/YEBZABRSUREBDG-UHFFFAOYSA-N/CID200980
https://www.researchgate.net/figure/Antibacterial-and-antifungal-activities-in-mg-ml-of-azo-compounds-and-phenol_tbl2_312175965
https://www.researchgate.net/figure/Antimicrobial-activity-of-brominated-phenoxyphenols-Minimal-inhibitory_fig2_342207907
https://www.frontiersin.org/articles/10.3389/fmicb.2019.00363/full
https://www.researchgate.net/publication/348301775_The_crystal_structure_of_4-4-bromophenyl-2-3-4-bromophenyl-5-4-fluorophenyl-45-dihydro-1H-pyrazol-1-ylthiazole_C24H16Br2FN3S
https://www.mdpi.com/2312-7481/7/2/23
https://jcoagri.uobaghdad.edu.iq/index.php/jcoagri/article/view/1781
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2025). Synthesis, mesomorphic behaviour and optical anisotropy of some

novel liquid crystals with lateral and terminal fluoro substituents and a 2,6-disubstituted

naphthalene core. Retrieved from [Link]

ResearchGate. (2025). Synthesis, characterization and antibacterial activity of some novel

azo-azoimine dyes of 6- bromo-2-naphthol. Retrieved from [Link]

Hubble, L. J., et al. (2019). Antimicrobial Activity of Naturally Occurring Phenols and

Derivatives Against Biofilm and Planktonic Bacteria. PMC - NIH. Retrieved from [Link]

National Institutes of Health. (n.d.). 4-(4-Bromophenylazo)phenol. PubChem. Retrieved

January 20, 2026, from [Link]

National Institutes of Health. (n.d.). 4-Bromophenol. PubChem. Retrieved January 20, 2026,

from [Link]

Jayasinghe, L., et al. (2020). Synthesis and In Vitro Antimicrobial and Anthelminthic

Evaluation of Naphtholic and Phenolic Azo Dyes. PMC - NIH. Retrieved from [Link]

Sokhraneva, M. (n.d.). Obtaining substituted phenol derivatives with potential antimicrobial

activity. Retrieved from [Link]

ResearchGate. (n.d.). X-ray crystallographic data of compounds 4a, 4b, and 8. Retrieved

from [Link]

ResearchGate. (n.d.). The structure of compound 4 (XRD—X-ray Diffraction). The crystal is

a.... Retrieved from [Link]

National Institutes of Health. (n.d.). 4-Bromobenzophenone. PubChem. Retrieved January

20, 2026, from [Link]

ResearchGate. (2015). Synthesis, Characterization and X-ray Diffraction Studies on N-(4-

Bromophenyl)-4-methoxybenzenesulfonamide. Retrieved from [Link]

MDPI. (2023). Parametric Characterization of Nonlinear Optical Susceptibilities in Four-Wave

Mixing: Solvent and Molecular Structure Effects. MDPI. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.researchgate.net/publication/230919246_Synthesis_mesomorphic_behaviour_and_optical_anisotropy_of_some_novel_liquid_crystals_with_lateral_and_terminal_fluoro_substituents_and_a_26-disubstituted_naphthalene_core
https://www.researchgate.net/publication/281144208_Synthesis_characterization_and_antibacterial_activity_of_some_novel_azo-azoimine_dyes_of_6-_bromo-2-naphthol
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6414522/
https://www.benchchem.com/product/b1584058/docs?utm_src=pdf-body#introduction-the-significance-of-4-4-bromophenylazo-phenol
https://pubchem.ncbi.nlm.nih.gov/compound/200980
https://pubchem.ncbi.nlm.nih.gov/compound/7808
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7356285/
https://pharmacologyonline.silae.it/files/archives/2022/vol2/022.Sokhraneva.pdf
https://www.researchgate.net/figure/X-ray-crystallographic-data-of-compounds-4a-4b-and-8_tbl1_351508210
https://www.researchgate.net/figure/The-structure-of-compound-4-XRD-X-ray-Diffraction-The-crystal-is-a-racemate-which_fig3_355644919
https://pubchem.ncbi.nlm.nih.gov/compound/7030
https://www.researchgate.net/publication/271810452_Synthesis_Characterization_and_X-ray_Diffraction_Studies_on_N-4-Bromophenyl-4-methoxybenzenesulfonamide
https://www.mdpi.com/2076-3417/13/13/7508
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MDPI. (2011). High Birefringence Liquid Crystals. MDPI. Retrieved from [Link]

MDPI. (2018). A Highly Selective Economical Sensor for 4-Nitrophenol. MDPI. Retrieved

from [Link]

National Institutes of Health. (n.d.). X-Ray Crystallographic Studies of G-Quadruplex

Structures. PubMed. Retrieved January 20, 2026, from [Link]

DTIC. (n.d.). Open PDF. Retrieved from [Link]

ResearchGate. (2025). Liquid crystals — The 'fourth' phase of matter. Retrieved from [Link]

ResearchGate. (2025). The Synthesis and Property of Liquid Crystalline 4-Alkoxyl-4″-Cyano-

p-Terphenyls. Retrieved from [Link]

ResearchGate. (2025). Nonlinear characterization and optical switching in bromophenol blue

solutions. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. 4-(4-Bromophenylazo)phenol | C12H9BrN2O | CID 200980 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. semanticscholar.org [semanticscholar.org]

5. researchgate.net [researchgate.net]

6. semanticscholar.org [semanticscholar.org]

7. Frontiers | Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against
Biofilm and Planktonic Bacteria [frontiersin.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.mdpi.com/1420-3049/16/2/1487
https://www.mdpi.com/1424-8220/18/1/227
https://pubmed.ncbi.nlm.nih.gov/32458348/
https://apps.dtic.mil/sti/tr/pdf/ADA236000.pdf
https://www.researchgate.net/publication/327341398_Liquid_crystals-The'fourth'_phase_of_matter
https://www.researchgate.net/publication/250058525_The_Synthesis_and_Property_of_Liquid_Crystalline_4-Alkoxyl-4-Cyano-p-Terphenyls
https://www.researchgate.net/publication/257850873_Nonlinear_characterization_and_optical_switching_in_bromophenol_blue_solutions
https://www.benchchem.com/product/b1584058?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/30/13/2788
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenylazo_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenylazo_phenol
https://www.researchgate.net/publication/387319501_Synthesize_of_an_Azo_Compound_Investigation_its_Optical_Nonlinear_Properties_and_DFT_Study
https://www.semanticscholar.org/paper/Synthesis-and-Nonlinear-Optical-Studies-of-a-New-Ali-Hassan/75cc3e0e533ad31d8ebf17b143408628df3c2876
https://www.researchgate.net/publication/382438380_Synthesis_characterization_and_nonlinear_optical_properties_of_new_azo_compound_using_CW_laser_beam
https://www.semanticscholar.org/paper/Nonlinear-optical-properties-of-Azo-compound-via-Ashoor-Ismael/b6aee0ef59f0a4844d09a07e3388f0282023b822
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00653/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00653/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents
against SA and MRSA - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and
Planktonic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

11. Synthesis, Characterization, DFT Study and Antifungal Activities of Some Novel 2-
(Phenyldiazenyl)phenol Based Azo Dyes [mdpi.com]

12. Synthesis and In Vitro Antimicrobial and Anthelminthic Evaluation of Naphtholic and
Phenolic Azo Dyes - PMC [pmc.ncbi.nlm.nih.gov]

13. mdpi.com [mdpi.com]

14. nanobioletters.com [nanobioletters.com]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. RSC - Page load error [pubs.rsc.org]

To cite this document: BenchChem. [Introduction: The Significance of 4-(4-
Bromophenylazo)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584058/docs#introduction-the-significance-of-4-4-
bromophenylazo-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11447708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11447708/
https://www.researchgate.net/figure/Antimicrobial-activity-of-brominated-phenoxyphenols-Minimal-inhibitory-concentrations_fig2_341438397
https://pmc.ncbi.nlm.nih.gov/articles/PMC6779693/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6779693/
https://www.mdpi.com/1996-1944/15/22/8162
https://www.mdpi.com/1996-1944/15/22/8162
https://pmc.ncbi.nlm.nih.gov/articles/PMC7284924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7284924/
https://www.mdpi.com/2673-4583/12/1/26
http://nanobioletters.com/wp-content/uploads/2021/09/22846808113.39093916.pdf
https://www.researchgate.net/publication/394922075_Innovative_azo-based_sensors_for_colorimetric_pH_detection_in_extreme_alkaline_and_acidic_environments_Computational_and_experimental_insights
https://www.researchgate.net/publication/226019065_Liquid_crystals_-_The_'fourth'_phase_of_matter
https://pubs.rsc.org/en/error/pageloaderror
https://www.benchchem.com/product/b1584058/docs#introduction-the-significance-of-4-4-bromophenylazo-phenol
https://www.benchchem.com/product/b1584058/docs#introduction-the-significance-of-4-4-bromophenylazo-phenol
https://www.benchchem.com/product/b1584058/docs#introduction-the-significance-of-4-4-bromophenylazo-phenol
https://www.benchchem.com/product/b1584058/docs#introduction-the-significance-of-4-4-bromophenylazo-phenol
https://www.benchchem.com/product/b1584058?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

